(R)-Benzyl 2-amino-3-(tert-butoxy)propanoate hydrochloride
Overview
Description
“®-Benzyl 2-amino-3-(tert-butoxy)propanoate hydrochloride”, also known as “®-Boc-3-amino-4-benzyloxybutanoic acid hydrochloride”, is a chemical compound with the molecular formula C15H23NO3Cl . It has a molecular weight of 287.79 .
Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored in an inert atmosphere at room temperature .Scientific Research Applications
- Synthetic Organic Chemistry
- Summary of the Application : Tertiary butyl esters, such as “®-Benzyl 2-amino-3-(tert-butoxy)propanoate hydrochloride”, find large applications in synthetic organic chemistry . They are often used as protecting groups for amines in organic synthesis .
- Methods of Application : A method for the direct introduction of the tert-butoxycarbonyl group into a variety of organic compounds has been developed using flow microreactor systems . This process is more efficient, versatile, and sustainable compared to the batch .
- Results or Outcomes : The resultant flow process was found to be more efficient, versatile, and sustainable compared to the batch .
- Summary of the Application : The chemical structure of “®-Benzyl 2-amino-3-(tert-butoxy)propanoate hydrochloride” can be analyzed for various purposes . This compound contains a total of 40 bonds, including 15 non-H bonds, 1 multiple bond, 6 rotatable bonds, 1 double bond, 1 ester (aliphatic), 1 primary amine (aliphatic), and 1 ether (aliphatic) .
- Methods of Application : The structure of the compound can be visualized using 2D or 3D models . The 2D chemical structure image is also called skeletal formula, which is the standard notation for organic molecules . The 3D chemical structure image is based on the ball-and-stick model .
- Results or Outcomes : The visualization of the chemical structure can provide a better understanding of the compound .
- Summary of the Application : “®-Benzyl 2-amino-3-(tert-butoxy)propanoate hydrochloride” can be used in the sustainable synthesis of tertiary butyl esters .
- Methods of Application : A method for the direct introduction of the tert-butoxycarbonyl group into a variety of organic compounds has been developed using flow microreactor systems . This process is more efficient, versatile, and sustainable compared to the batch .
- Results or Outcomes : The resultant flow process was found to be more efficient, versatile, and sustainable compared to the batch .
Chemical Structure Analysis
Sustainable Synthesis of Tertiary Butyl Esters
- Summary of the Application : “®-Benzyl 2-amino-3-(tert-butoxy)propanoate hydrochloride” can be used in the sustainable synthesis of tertiary butyl esters .
- Methods of Application : A method for the direct introduction of the tert-butoxycarbonyl group into a variety of organic compounds has been developed using flow microreactor systems . This process is more efficient, versatile, and sustainable compared to the batch .
- Results or Outcomes : The resultant flow process was found to be more efficient, versatile, and sustainable compared to the batch .
- Summary of the Application : The chemical structure of “®-Benzyl 2-amino-3-(tert-butoxy)propanoate hydrochloride” can be analyzed for various purposes . This compound contains a total of 40 bonds, including 15 non-H bonds, 1 multiple bond, 6 rotatable bonds, 1 double bond, 1 ester (aliphatic), 1 primary amine (aliphatic), and 1 ether (aliphatic) .
- Methods of Application : The structure of the compound can be visualized using 2D or 3D models . The 2D chemical structure image is also called skeletal formula, which is the standard notation for organic molecules . The 3D chemical structure image is based on the ball-and-stick model .
- Results or Outcomes : The visualization of the chemical structure can provide a better understanding of the compound .
- Summary of the Application : “®-Benzyl 2-amino-3-(tert-butoxy)propanoate hydrochloride” can be used in the inversion method in organic synthesis .
- Methods of Application : The 100% conversion to threo (±) methyl 2-[(tert-butoxycarbonyl)amino]-3-hydroxy-3-phenyl propanoate using inversion method is detailed . This protocol offers a facile procedure and employs inexpensive and non-toxic chemicals .
- Results or Outcomes : The inversion method provides a 100% conversion to the desired product .
Sustainable Synthesis of Tertiary Butyl Esters
Chemical Structure Analysis
Inversion Method in Organic Synthesis
Safety And Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . The precautionary statements are P261 (Avoid breathing dust/fume/gas/mist/vapours/spray) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
properties
IUPAC Name |
benzyl (2R)-2-amino-3-[(2-methylpropan-2-yl)oxy]propanoate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO3.ClH/c1-14(2,3)18-10-12(15)13(16)17-9-11-7-5-4-6-8-11;/h4-8,12H,9-10,15H2,1-3H3;1H/t12-;/m1./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HOYYQVAARUYRFU-UTONKHPSSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OCC(C(=O)OCC1=CC=CC=C1)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC[C@H](C(=O)OCC1=CC=CC=C1)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.78 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-Benzyl 2-amino-3-(tert-butoxy)propanoate hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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